Cas no 1402452-15-6 (hSMG-1 inhibitor 11j)

• Product Name: hSMG-1 inhibitor 11j
• CAS No: 1402452-15-6
• MF: C₂₇H₂₈ClN₇O₃S
• MW: 566.0743227005
• CID: 1064025
• PubChem ID: 71458575
• Update Time: 2025-05-19

hSMG-1 inhibitor 11j Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N,N-diethyl-5-[[4-[2-[4-[[(methylamino)carbonyl]amino]phenyl]-4-pyridinyl]-2-pyrimidinyl]amino]benzenesulfonamide
• 2-Chloro-N,N-diethyl-5-[[4-[2-[4-[[(methylamino)carbonyl]amino]phenyl]-4-pyridinyl]-2-pyrimidinyl]am
• 2-Chloro-N,N-diethyl-5-[[4-[2-[4-[[(methylamino)carbonyl]amino]phenyl]-4-pyridinyl]-2-pyrimidinyl]amino]benzenesulfonam...
• hSMG-1 inhibitor 11j
• CHEMBL2158866
• X245Q9ZA3J
• 1-[4-[4-[2-[4-chloro-3-(diethylsulfamoyl)anilino]pyrimidin-4-yl]pyridin-2-yl]phenyl]-3-methylurea
• N,N-Diethyl-2-methyl-5-((4-(2-(4-(3-methylureido)phenyl)pyridin-4-yl)pyrimidin-2-yl)amino)benzenesulfonamide
• G15866
• AKOS027447201
• 2-Chloro-N,N-diethyl-5-((4-(2-(4-(3-methylureido)phenyl)pyridin-4-yl)pyrimidin-2-yl)amino)benzenesulfonamide
• DB-323814
• 88C
• GTPL8827
• CS-0087425
• compound 11j [PMID: 23021994]
• Benzenesulfonamide, 2-chloro-N,N-diethyl-5-[[4-[2-[4-[[(methylamino)carbonyl]amino]phenyl]-4-pyridinyl]-2-pyrimidinyl]amino]-
• SMG1 inhibitor compound 11J
• BDBM50394165
• SCHEMBL20602828
• 2-Chloro-N, N-diethyl-5-[[4-[2-[4-[[(methylamino)carbonyl]amino]phenyl]-4-pyridinyl]-2-p yrimidinyl]
• 1402452-15-6
• Q27076186
• HY-124719
• MS-30253
• SMG1i
• 1-[4-[4-[2-[[4-chloranyl-3-(diethylsulfamoyl)phenyl]amino]pyrimidin-4-yl]pyridin-2-yl]phenyl]-3-methyl-urea

• Inchi： 1S/C27H28ClN7O3S/c1-4-35(5-2)39(37,38)25-17-21(10-11-22(25)28)32-26-31-15-13-23(34-26)19-12-14-30-24(16-19)18-6-8-20(9-7-18)33-27(36)29-3/h6-17H,4-5H2,1-3H3,(H2,29,33,36)(H,31,32,34)
• InChI Key： RZFJBSIAXYEPBX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(N(CC)CC)(=O)=O)NC1N=CC=C(C2C=CN=C(C=2)C2C=CC(=CC=2)NC(NC)=O)N=1

Computed Properties

• Exact Mass: 565.1662866g/mol
• Monoisotopic Mass: 565.1662866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on hSMG-1 inhibitor 11j

hSMG-1 Inhibitor 11j: A Promising Compound in Cancer Research

The compound with CAS No. 1402452-15-6, commonly referred to as hSMG-1 Inhibitor 11j, has emerged as a significant player in the field of cancer research. This compound, designated as hSMG-1 inhibitor 11j, is a potent small molecule designed to target the human small mitochondrial genome (hSMG) pathway, which has been implicated in various cancers. Recent studies have highlighted its potential as a novel therapeutic agent, offering a unique approach to combating malignant tumors.

hSMG-1 Inhibitor 11j operates by specifically inhibiting the activity of hSMG-1, a protein that plays a critical role in mitochondrial DNA replication and repair. By targeting this pathway, the compound disrupts mitochondrial function, leading to apoptosis in cancer cells while sparing normal cells. This selective mechanism makes hSMG-1 inhibitor 11j a promising candidate for precision medicine, particularly in cancers where mitochondrial dysfunction is a hallmark.

Recent advancements in the understanding of hSMG-1's role in cancer biology have further underscored the importance of hSMG-1 inhibitor 11j. Studies published in high-impact journals such as *Nature Cancer* and *Cell Metabolism* have demonstrated that targeting hSMG-1 can effectively inhibit tumor growth and metastasis in preclinical models. These findings suggest that hSMG-1 inhibitor 11j could serve as a first-in-class therapy for cancers with high mitochondrial dependency.

The development of hSMG-1 inhibitor 11j has also been supported by extensive preclinical testing. Researchers have utilized advanced techniques such as CRISPR-Cas9 gene editing and high-throughput screening to optimize its efficacy and safety profile. These efforts have resulted in a compound with high potency, low toxicity, and excellent pharmacokinetic properties, making it suitable for systemic administration.

One of the most exciting aspects of hSMG-1 inhibitor 11j is its potential to address unmet medical needs in oncology. Traditional chemotherapy often lacks specificity, leading to severe side effects and resistance. In contrast, hSMG-1 inhibitor 11j offers a targeted approach that minimizes off-target effects while maximizing anti-tumor activity. This has led to increased interest from pharmaceutical companies and research institutions worldwide.

Moreover, the discovery of hSMG-2 inhibitors and other related compounds has opened new avenues for combination therapies. By targeting multiple nodes within the mitochondrial genome pathway, researchers aim to enhance therapeutic efficacy while reducing the likelihood of resistance. This combinatorial approach could represent the next frontier in cancer treatment.

In conclusion, hSMG-